Cas no 114753-52-5 (Adenosine,2-amino-3'-azido-2',3'-dideoxy-)

• Product Name: Adenosine,2-amino-3'-azido-2',3'-dideoxy-
• CAS No: 114753-52-5
• MF: C₁₀H₁₃N₉O₂
• MW: 291.269319295883
• CID: 202198
• PubChem ID: 72182
• Update Time: 2025-04-19

Adenosine,2-amino-3'-azido-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-amino-3'-azido-2',3'-dideoxy-
• [(2S,3S,5R)-3-azido-5-(2,6-diaminopurin-9-yl)oxolan-2-yl]methanol
• 3'-azido-2,6-diaminopurine-2',3'-dideoxyriboside
• 2-amino-3'-azido-2',3'-dideoxyadenosine
• 3'-Azido-2-amino-2',3'-dideoxyadenosine
• Azdddapr
• 2-Amino-2',3'-dideoxy-3'-azidoadenosine
• 2,6-diaMino-9-(3-azido-2,3-dideoxy-beta-D-erythro-pentofuranosyl)purine
• CHEMBL589391
• 2,6-Diaminopurine-3'-azido-2',3'-dideoxyriboside
• 3'-N3ddDAPR
• 3/'-Azido-2,6-diaminopurine-2/',3/'-dideoxyriboside
• Adenosine, 2-amino-3'-azido-2',3'-dideoxy-
• 3'-azido-2',3'-dideoxy-2-aminoadenosine
• DTXSID90150846
• [(2S,3S,5R)-3-azido-5-(2,6-diaminopurin-9-yl)tetrahydrofuran-2-yl]methanol
• 114753-52-5
• BFTAFRDMRHNFKO-KVQBGUIXSA-N
• ((2S,3S,5R)-3-azido-5-(2,6-diamino-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol

• Inchi： 1S/C10H13N9O2/c11-8-7-9(16-10(12)15-8)19(3-14-7)6-1-4(17-18-13)5(2-20)21-6/h3-6,20H,1-2H2,(H4,11,12,15,16)/t4-,5+,6+/m0/s1
• InChI Key： BFTAFRDMRHNFKO-KVQBGUIXSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(N)=NC(N)=NC1=2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 291.11949
• Monoisotopic Mass: 291.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 173.86